Cas no 1250999-20-2 (tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate)

• Product Name: tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate
• CAS No: 1250999-20-2
• MF: C₁₁H₁₆BrN₃O₂
• MW: 302.167641639709
• MDL: MFCD12912158
• CID: 4564768
• PubChem ID: 71305535
• Update Time: 2025-10-22

tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid tert-butyl ester
• tert-butyl 2-bromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
• tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate
• 1610AJ
• SB32215
• AM805016
• SY124299
• 7-Boc-2-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
• tert-butyl 2-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate
• 2-Bromo-5,6-dihydro-8H-imidazo[1,2-a
• DB-115267
• AS-73751
• W14827
• tert-butyl2-bromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
• 2-Bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid t-butyl ester
• MFCD12912158
• 1250999-20-2
• AKOS027255154
• SCHEMBL15933470
• CS-0038593

• MDL： MFCD12912158
• Inchi： 1S/C11H16BrN3O2/c1-11(2,3)17-10(16)15-5-4-14-6-8(12)13-9(14)7-15/h6H,4-5,7H2,1-3H3
• InChI Key： AQQGQTWDRQGKBM-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(CN(C(=O)OC(C)(C)C)CC2)=N1

Computed Properties

• Exact Mass: 301.04259 g/mol
• Monoisotopic Mass: 301.04259 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.4
• Molecular Weight: 302.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate

tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate (CAS No. 1250999-20-2)

tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate, also known by its CAS registry number CAS No. 1250999-20-2, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential utility in drug delivery systems and advanced catalytic reactions. Recent studies have highlighted its role in enhancing the stability and bioavailability of therapeutic agents, making it a valuable addition to modern chemical research.

The molecular structure of tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate is characterized by a fused imidazo-pyrazine ring system with a bromine substituent at position 2 and a tert-butyl carboxylate group at position 7. This configuration imparts the compound with both electronic versatility and steric hindrance, which are critical for its functional applications. The presence of the bromine atom introduces electrophilic reactivity, while the tert-butyl group enhances solubility and stability under physiological conditions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS No. 1250999-20-2. Researchers have employed palladium-catalyzed cross-coupling reactions to construct the imidazo-pyrazine core, followed by selective bromination and esterification steps to introduce the functional groups. These techniques not only ensure high yields but also maintain the structural integrity required for downstream applications.

In terms of applications, tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate has shown promise as a precursor for the development of novel anti-cancer agents. Its ability to act as a prodrug carrier allows for controlled release of therapeutic payloads within the body, minimizing systemic toxicity while maximizing efficacy. Additionally, this compound has been explored as a ligand in transition metal catalysis, where it facilitates selective transformations in organic synthesis.

The integration of computational chemistry tools has further enhanced our understanding of CAS No. 1250999-20-2's properties. Quantum mechanical calculations have revealed its electronic distribution and reactivity patterns, providing insights into its potential interactions with biological systems. These findings have been corroborated by experimental studies, underscoring the compound's suitability for diverse chemical applications.

In conclusion, tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate (CAS No. 1250999-20-2) stands as a testament to the ongoing innovation in organic synthesis and materials science. Its unique structure and versatile functionality continue to drive research into new therapeutic strategies and advanced chemical processes. As scientific exploration progresses, this compound is poised to play an increasingly significant role in shaping the future of modern chemistry.